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Compound of Interest

Compound Name: Arachidic acid-d39

Cat. No.: B1382404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Arachidic acid-d39. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. While Arachidic acid-d39 is not classified

as a hazardous substance, proper waste management protocols must be followed.

Essential Safety and Handling Information
Arachidic acid, the non-deuterated parent compound of Arachidic acid-d39, is a long-chain

saturated fatty acid. Safety data sheets (SDS) for arachidic acid indicate low toxicity and no

significant flammability, corrosivity, or reactivity hazards. However, some sources suggest it

may cause mild skin and eye irritation. Deuteration with stable isotopes like deuterium (d) does

not alter the chemical reactivity or the hazardous properties of the molecule.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of arachidic acid,

which are expected to be nearly identical for Arachidic acid-d39.
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Property Value

Chemical Formula C₂₀H₄₀O₂

Molar Mass 312.53 g/mol

Appearance White crystalline solid

Melting Point 75.5 °C (167.9 °F)

Boiling Point 328 °C (622 °F) at 760 mmHg

Flash Point 110 °C (230 °F)

Solubility in Water Practically insoluble

Acute Toxicity Not classified as acutely toxic

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Arachidic acid-d39. This workflow emphasizes the importance of consulting institutional and

local guidelines.
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Caption: Disposal decision workflow for Arachidic acid-d39.
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Step-by-Step Disposal Procedures
1. Waste Characterization:

Uncontaminated Arachidic acid-d39: If the waste consists solely of pure or uncontaminated

Arachidic acid-d39 (solid) or solutions in non-hazardous solvents (e.g., water, ethanol), it

can be managed as non-hazardous waste.

Contaminated Arachidic acid-d39: If Arachidic acid-d39 is mixed with any substance

classified as hazardous (e.g., toxic solvents, reactive chemicals), the entire mixture must be

treated as hazardous waste.

2. Non-Hazardous Waste Disposal:

Solid Waste:

Collect uncontaminated solid Arachidic acid-d39 waste in a clearly labeled, sealed

container. The label should read "Non-hazardous waste: Arachidic acid-d39".

Consult your institution's Environmental Health & Safety (EHS) guidelines for the disposal

of non-hazardous chemical solids.

In many cases, this waste can be placed in the regular laboratory trash destined for

landfill. However, some institutions may require it to be collected separately.

Liquid Waste (in non-hazardous solvents):

Consult your local and institutional regulations regarding the drain disposal of non-

hazardous chemicals.

If permitted, dilute the solution with at least 20 parts water and pour it down the sanitary

sewer, followed by flushing with ample water.

If drain disposal is not permitted, collect the liquid waste in a sealed, labeled container

("Non-hazardous waste: Arachidic acid-d39 in [solvent name]") and follow your

institution's procedures for non-hazardous liquid waste.

3. Hazardous Waste Disposal (if contaminated):
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Collect the contaminated Arachidic acid-d39 waste in a compatible, sealed container.

Label the container clearly as "Hazardous Waste" and list all chemical constituents, including

Arachidic acid-d39 and the contaminating substance(s), with their approximate

percentages.

Store the container in a designated satellite accumulation area for hazardous waste.

Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste disposal contractor.

Important Considerations:

Always prioritize institutional and local regulations. The procedures outlined here are a

general guide. Your facility's specific policies and local environmental regulations supersede

this information.

Never dispose of chemical waste in a way that is unknown to you. If in doubt, always consult

your EHS department.

Maintain clear and accurate labeling of all waste containers to ensure safety and proper

handling.[1]

Segregate incompatible waste streams to prevent dangerous chemical reactions.[1]

By following these procedures, you contribute to a safe and environmentally responsible

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Arachidic Acid-d39: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1382404#arachidic-acid-d39-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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